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Compound of Interest

Compound Name: (4-Benzylmorpholin-3-yl)methanol

Cat. No.: B027052 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
(4-Benzylmorpholin-3-yl)methanol is a heterocyclic organic compound that serves as a key

intermediate in the synthesis of various biologically active molecules and is a significant

building block in drug discovery. Its structure, featuring a morpholine ring, a benzyl group, and

a hydroxymethyl group, provides a versatile scaffold for the development of novel

pharmaceutical agents. This document provides a concise technical overview of the

fundamental physicochemical properties of (4-Benzylmorpholin-3-yl)methanol, with a primary

focus on its molecular weight.

Molecular Properties and Weight Calculation
The molecular formula for (4-Benzylmorpholin-3-yl)methanol is C₁₂H₁₇NO₂.[1] The molecular

weight is a critical parameter in experimental design, chemical synthesis, and analytical

characterization. The table below summarizes the elemental composition and the calculation of

the compound's molecular weight.
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Element Symbol Atomic Count
Standard
Atomic Weight
( g/mol )

Total
Contribution (
g/mol )

Carbon C 12 12.011 144.132

Hydrogen H 17 1.008 17.136

Nitrogen N 1 14.007 14.007

Oxygen O 2 15.999 31.998

Total 207.273

The calculated molecular weight of (4-Benzylmorpholin-3-yl)methanol is 207.273 g/mol .[1] It

is important to distinguish this compound from its hydrochloride salt, (S)-(4-Benzylmorpholin-
3-yl)methanol Hydrochloride, which has a molecular formula of C₁₂H₁₈ClNO₂ and a higher

molecular weight of 243.73 g/mol due to the addition of hydrogen chloride.[2][3]

Experimental Protocols
Detailed experimental protocols involving (4-Benzylmorpholin-3-yl)methanol are highly

dependent on the specific application, such as its use as a reactant in a synthetic pathway, its

characterization by analytical techniques, or its evaluation in a biological assay.

A typical experimental workflow for the synthesis and characterization of a derivative using this

compound would include:

Reaction Setup: Detailing the reaction vessel, inert atmosphere conditions (e.g., nitrogen,

argon), and the order and method of reagent addition.

Stoichiometry: Precise measurement of (4-Benzylmorpholin-3-yl)methanol, other

reactants, catalysts, and solvents.

Reaction Monitoring: Techniques such as Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS) to track the reaction progress.

Work-up and Purification: Procedures for quenching the reaction, extraction, and purification

of the desired product, often employing column chromatography.
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Structural Confirmation: Analytical methods like Nuclear Magnetic Resonance (NMR)

spectroscopy (¹H and ¹³C), Mass Spectrometry (MS), and Infrared (IR) spectroscopy to

confirm the structure of the final compound.

Purity Analysis: High-Performance Liquid Chromatography (HPLC) to determine the purity of

the synthesized molecule.

Researchers should consult relevant synthetic chemistry literature for specific, validated

protocols related to their target molecules.

Structural and Logical Representation
To understand the compound's reactivity and role as a synthetic building block, it is useful to

visualize the logical relationship between its core structural components. The following diagram

illustrates this relationship.
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Caption: Logical breakdown of (4-Benzylmorpholin-3-yl)methanol into its constituent

functional groups.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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